3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate
Overview
Description
3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
The exact mass of the compound 3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Environmental Hazard.The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Safer Chemical Classes -> Yellow triangle - The chemical has met Safer Choice Criteria for its functional ingredient-class, but has some hazard profile issues. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality 3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
68912-13-0 |
|---|---|
Product Name |
3a,4,5,6,7,7a-Hexahydro-4,7-methano-1H-indenyl propionate |
Molecular Formula |
C13H18O2 |
Molecular Weight |
206.28 g/mol |
IUPAC Name |
3-tricyclo[5.2.1.02,6]dec-4-enyl propanoate |
InChI |
InChI=1S/C13H18O2/c1-2-12(14)15-11-6-5-10-8-3-4-9(7-8)13(10)11/h5-6,8-11,13H,2-4,7H2,1H3 |
InChI Key |
BALAUIYKESNHDW-UHFFFAOYSA-N |
SMILES |
CCC(=O)OC1C=CC2C1C3CCC2C3 |
Canonical SMILES |
CCC(=O)OC1C=CC2C1C3CCC2C3 |
Other CAS RN |
68912-13-0 |
physical_description |
Liquid |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
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![3-[(2-Nitrophenyl)amino]propanoic acid](/img/structure/B1608458.png)
